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Compound of Interest

N-(2,2-
Compound Name: _ ]
dimethoxyethyl)cyclohexanamine

Cat. No.: B1305079

An extensive review of scientific literature and patent databases reveals that N-(2,2-
dimethoxyethyl)cyclohexanamine is a commercially available chemical compound with a
notable absence of published research into its discovery, history, and biological activity. This
technical guide addresses the current state of knowledge, or lack thereof, and outlines the
compound's basic chemical properties based on available data.

While the user's request was for an in-depth technical guide on the discovery and history of N-
(2,2-dimethoxyethyl)cyclohexanamine, a comprehensive search of public domain
information, including scientific databases and patent archives, yielded no specific research
papers, patents, or historical documents pertaining to this molecule's development or
application. Chemical supplier databases confirm its existence and commercial availability,
primarily as a building block for organic synthesis. One source explicitly states that there is "no
mention of its utilization in scientific research”[1].

This lack of information prevents the creation of a detailed guide on its pharmacology,
mechanism of action, or clinical development as requested. There is no quantitative data,
experimental protocols, or signaling pathways to report.

Chemical and Physical Properties

What is known about N-(2,2-dimethoxyethyl)cyclohexanamine is its basic chemical identity.
This information is summarized in the table below.
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Property Value Source
CAS Number 99863-45-3 [21[31[41[5]
Molecular Formula C10H21NO2 [3]
Molecular Weight 187.28 g/mol [3]
N-(2,2-
IUPAC Name dimethoxyethyl)cyclohexanami  [3]
ne

Cyclohexyl-(2,2-dimethoxy-
ethyl)-amine, N-(2,2-

Synonyms . ]
Dimethoxyethyl)cyclohexylami

ne

The hydrochloride salt of this compound is also documented with the CAS number 97552-62-0
and a molecular formula of C10H22CINOZ2[6].

Potential Areas of Interest: A Speculative Outlook

Given the chemical structure of N-(2,2-dimethoxyethyl)cyclohexanamine, which features a
cyclohexylamine moiety and a protected aldehyde (the dimethoxyethyl group), it is possible to
speculate on its potential, though unproven, utility in several areas of chemical and
pharmaceutical research.

» Organic Synthesis: The primary amine offers a reactive site for a variety of chemical
transformations, such as N-alkylation, acylation, and condensation reactions. The acetal
group can be hydrolyzed under acidic conditions to reveal a reactive aldehyde, making the
compound a potential precursor for the synthesis of more complex molecules. A logical
workflow for its use in synthesis is depicted below.
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Amine Functionalization

Alkylation, Acylation, etc.

N-(2,2-dimethoxyethyl)cyclohexanamine Complex Molecules

Acidic Hydrolysis

Reductive Amination, Wittig, etc.

Aldehyde Deprotection

Further Reactions

Click to download full resolution via product page
Caption: Potential synthetic utility of N-(2,2-dimethoxyethyl)cyclohexanamine.

o Medicinal Chemistry: The cyclohexylamine scaffold is present in a number of biologically
active compounds. Derivatives of cyclohexylamine have been investigated for various
therapeutic applications. For instance, some cyclohexylamine derivatives have been
explored for their potential as acetylcholinesterase inhibitors and for their antimicrobial and
antiproliferative activities. It is conceivable that N-(2,2-dimethoxyethyl)cyclohexanamine
could serve as a starting material for the synthesis of novel drug candidates.

Conclusion

In conclusion, N-(2,2-dimethoxyethyl)cyclohexanamine remains a chemical entity with no
documented history of discovery or scientific investigation in the public domain. Its availability
from chemical suppliers suggests a role as a synthetic intermediate. While its structural
features hint at potential applications in organic synthesis and medicinal chemistry, any such
applications are purely speculative at this time. This report underscores the vast number of
chemical structures that exist but have not yet been subjected to systematic scientific inquiry.
For researchers and drug development professionals, this compound represents a blank slate,
an opportunity for novel exploration, should a synthetic or biological rationale emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy N-(2,2-dimethoxyethyl)cyclohexanamine | 99863-45-3 [smolecule.com]
2. 99863-45-3|N-(2,2-Dimethoxyethyl)cyclohexanamine|BLD Pharm [bldpharm.com]
3. buildingblock.bocsci.com [buildingblock.bocsci.com]
e 4. cymitquimica.com [cymitquimica.com]
5. aablocks.com [aablocks.com]
6. Page loading... [wap.guidechem.com]
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dimethoxyethyl)cyclohexanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305079#discovery-and-history-of-n-2-2-
dimethoxyethyl-cyclohexanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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